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Compound of Interest

Compound Name: O-Benzyl Posaconazole-d4

Cat. No.: B026984

Technical Support Center: O-Benzyl
Posaconazole-d4

Welcome to the technical support center for O-Benzyl Posaconazole-d4. This resource is
designed to assist researchers, scientists, and drug development professionals in
troubleshooting common issues encountered during the handling and extraction of this internal
standard.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of O-Benzyl Posaconazole-d4?

O-Benzyl Posaconazole-d4 is a deuterated analog of O-Benzyl Posaconazole and a
precursor to the labeled form of the antifungal agent Posaconazole.[1][2] Its properties are
crucial for developing appropriate analytical methods.
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Property Value

Molecular Formula CaaHaaDaF2NsOa4[2][3]
Molecular Weight 794.92 g/mol [2][3]
XLogP3 6.6[4][5]

Slightly soluble in chloroform and methanol.[6]

Solubility 7]

Q2: What are the recommended storage conditions for O-Benzyl Posaconazole-d4?

To ensure the stability and integrity of O-Benzyl Posaconazole-d4, it is recommended to store
it at -20°C in a freezer.[6]

Q3: What is the stability of the parent compound, Posaconazole, at different pH values?

Posaconazole, the parent compound of O-Benzyl Posaconazole-d4, exhibits pH-dependent
solubility and stability. It is a weakly basic drug with increased solubility in acidic conditions (pH
1-4).[8] Specifically, it is very slightly soluble at pH 1 and considered insoluble from pH 2 to 14
in aqueous solutions.[9] While stable for extended periods in liquid compositions at a pH range
of 2 to 4, it can degrade under stress conditions.[8][10] This information is critical when
optimizing the pH of your sample matrix during extraction.

Troubleshooting Guide: Low Recovery of O-Benzyl
Posaconazole-d4

Low recovery of O-Benzyl Posaconazole-d4 during extraction can be a significant challenge.
This guide provides a systematic approach to identifying and resolving the root causes of this

issue.

Troubleshooting Workflow
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Troubleshooting Workflow for Low Recovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to handle low recovery of O-Benzyl Posaconazole-
d4 during extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026984#how-to-handle-low-recovery-of-o-benzyl-
posaconazole-d4-during-extraction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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